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Compound of Interest

Compound Name: 6-Methylheptan-2-one

Cat. No.: B042224 Get Quote

Essential Safety and Handling Guide for 6-
Methylheptan-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 6-Methylheptan-2-one (CAS No. 928-68-7). Adherence to these procedures is

paramount for ensuring laboratory safety and minimizing risks associated with the use of this

chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Methylheptan-2-one is a combustible liquid that can cause skin and serious eye irritation.[1]

It may also be harmful if swallowed.[1] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 or

NIOSH approved standards. A

face shield may be required in

situations with a higher risk of

splashing.[2]

To protect against splashes

and vapors that can cause

serious eye irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

impervious protective clothing.

Protective boots may be

necessary depending on the

scale of handling.[2]

To prevent skin contact, which

can cause irritation.[1] Gloves

must be inspected before use

and disposed of properly.[2]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

vapor respirator is

recommended. Follow local

and national regulations for

respirator use.[2]

To prevent inhalation of

vapors.

Safe Handling and Storage
Proper handling and storage procedures are crucial to prevent accidents and exposure.

Operational Plan:

Engineering Controls: Always handle 6-Methylheptan-2-one in a well-ventilated area.[3] The

installation of a closed system or local exhaust is recommended. A safety shower and eye

bath should be readily accessible.[2]

Handling: Avoid contact with skin, eyes, and clothing.[2] Keep away from heat, sparks, open

flames, and hot surfaces.[2][4] Use spark-proof tools and explosion-proof equipment.[2][4]

Take precautionary measures against static discharge.[2][4]
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Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in areas

where the chemical is handled.

Storage Plan:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][3][4]

Keep away from incompatible materials such as oxidizing agents.[1][2]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[4]

Accidental Release and First Aid Measures
In the event of a spill or exposure, immediate and appropriate action is critical.

Accidental Release Measures:

Personal Precautions: Use personal protective equipment.[2] Keep people away from and

upwind of the spill/leak.[2] Eliminate all ignition sources if it is safe to do so.[2]

Environmental Precautions: Prevent the product from entering drains.[1][2]

Containment and Cleaning: For small spills, absorb with an inert material. For large spills,

contain the spill by bunding.[2] Collect the spilled material in a suitable, airtight container for

disposal.[2]

First Aid Procedures:

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1][2] If you feel unwell, get medical advice/attention.[2]

Skin Contact: Remove contaminated clothing immediately.[4] Wash the affected area with

plenty of soap and water.[1] If skin irritation or a rash occurs, seek medical advice.[2]

Eye Contact: Rinse cautiously with water for several minutes.[1][2] Remove contact lenses if

present and easy to do. Continue rinsing.[1][2] If eye irritation persists, get medical

advice/attention.[2]
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Ingestion: Rinse the mouth.[1][2] Do NOT induce vomiting.[1] If the person feels unwell, seek

medical advice.[1][2]

Fire-Fighting and Disposal
Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, foam, or carbon dioxide.[1][2] Water may be

ineffective as it can scatter and spread the fire.[2]

Protective Equipment: Firefighters should wear personal protective equipment, including self-

contained breathing apparatus.[1][2]

Disposal Plan:

Dispose of contents and container through a licensed waste management company in

accordance with local, regional, and national regulations.[2][6]

Physical and Chemical Properties
A summary of key quantitative data for 6-Methylheptan-2-one is provided below for easy

reference.

Property Value

CAS Number 928-68-7[7]

Molecular Formula C8H16O[7]

Molecular Weight 128.21 g/mol [7][8]

Appearance Colorless liquid[7]

Boiling Point 170-171 °C[7]

Flash Point 44.44 °C (112.00 °F)[9]

Relative Density 0.8151 (20/4 °C)[7]

Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of 6-Methylheptan-
2-one, from preparation to disposal.

Preparation

Handling

Post-Handling & Disposal

Emergency Procedures

Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Proceed to Handling

Keep Away from Ignition Sources

Perform Experiment

Decontaminate Work Area

Experiment Complete

Segregate Waste

Dispose of Waste via
Authorized Channels

Remove and Dispose of PPE

Wash Hands Thoroughly

Spill

Evacuate and Ventilate Contain and Absorb

Exposure

Administer First Aid Seek Medical Attention

Fire

Use Appropriate Extinguisher Evacuate if Necessary
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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